Cas no 98334-81-7 (4,5-dihydro-5-oxo-1H-Pyrazole-3-acetic acid ethyl ester)

• Product Name: 4,5-dihydro-5-oxo-1H-Pyrazole-3-acetic acid ethyl ester
• CAS No: 98334-81-7
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• MDL: MFCD11868979
• CID: 1065568
• PubChem ID: 14458246
• Update Time: 2025-06-08

4,5-dihydro-5-oxo-1H-Pyrazole-3-acetic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4,5-dihydro-5-oxo-1H-Pyrazole-3-acetic acid ethyl ester
• Ethyl 2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetate
• CHPIDAZCLSVIOX-UHFFFAOYSA-N
• AE-562/41541783
• A858557
• ETHYL 2-(5-OXO-1,4-DIHYDROPYRAZOL-3-YL)ACETATE
• ethyl (5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetate
• 3-(ethoxycarbonylmethyl)-2-pyrazolin-5-one
• AKOS004121344
• 98334-81-7
• CS-0364708
• Ethyl2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetate
• SCHEMBL6092662
• 1H-Pyrazole-3-acetic acid, 4,5-dihydro-5-oxo-, ethyl ester

• MDL： MFCD11868979
• Inchi： 1S/C7H10N2O3/c1-2-12-7(11)4-5-3-6(10)9-8-5/h2-4H2,1H3,(H,9,10)
• InChI Key： CHPIDAZCLSVIOX-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1CC(NN=1)=O)=O

Computed Properties

• Exact Mass: 170.06914219g/mol
• Monoisotopic Mass: 170.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 67.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones

Additional information on 4,5-dihydro-5-oxo-1H-Pyrazole-3-acetic acid ethyl ester

Introduction to 4,5-dihydro-5-oxo-1H-Pyrazole-3-acetic acid ethyl ester (CAS No. 98334-81-7)

4,5-dihydro-5-oxo-1H-Pyrazole-3-acetic acid ethyl ester, identified by the chemical compound code CAS No. 98334-81-7, is a significant intermediate in the field of pharmaceutical chemistry. This compound belongs to the pyrazole class, which has garnered considerable attention due to its versatile biological activities and structural properties. The pyrazole scaffold is widely recognized for its role in drug design, serving as a key pharmacophore in numerous therapeutic agents.

The molecular structure of 4,5-dihydro-5-oxo-1H-Pyrazole-3-acetic acid ethyl ester consists of a five-membered heterocyclic ring containing nitrogen atoms at positions 1 and 5, with an ester group at the 3-position and a carboxylic acid ethyl ester at the 5-position. This configuration imparts unique reactivity and functionality, making it a valuable building block for synthesizing more complex molecules.

In recent years, there has been a surge in research focusing on derivatives of pyrazole due to their potential applications in medicinal chemistry. Specifically, 4,5-dihydro-5-oxo-1H-Pyrazole-3-acetic acid ethyl ester has been investigated for its pharmacological properties. Studies have demonstrated its role as a precursor in the synthesis of bioactive compounds with antimicrobial, anti-inflammatory, and anticancer effects. The compound's ability to act as a precursor for further functionalization makes it particularly interesting for drug development.

One of the most compelling aspects of 4,5-dihydro-5-oxo-1H-Pyrazole-3-acetic acid ethyl ester is its versatility in chemical transformations. The presence of both an ester and a carboxylic acid moiety allows for diverse synthetic pathways, enabling chemists to modify its structure in various ways. This flexibility is crucial for developing novel therapeutic agents that can target specific biological pathways.

Recent advancements in synthetic methodologies have further enhanced the utility of 4,5-dihydro-5-oxo-1H-Pyrazole-3-acetic acid ethyl ester. For instance, catalytic hydrogenation and oxidation reactions have been optimized to produce derivatives with enhanced bioavailability and improved pharmacokinetic profiles. These improvements are essential for translating laboratory findings into effective clinical treatments.

The compound's significance extends beyond its role as a synthetic intermediate. It has also been explored in the development of agrochemicals and specialty chemicals. The pyrazole core is known to exhibit herbicidal and fungicidal properties, making derivatives of this compound valuable in crop protection strategies.

From a regulatory perspective, 4,5-dihydro-5-oxo-1H-Pyrazole-3-acetic acid ethyl ester (CAS No. 98334-81-7) is subject to standard chemical safety protocols. While it is not classified as a hazardous or controlled substance under current regulations, proper handling procedures must be followed to ensure safety in laboratory and industrial settings. This includes adequate ventilation, personal protective equipment (PPE), and adherence to good laboratory practices (GLP).

The future prospects of 4,5-dihydro-5-oxo-1H-Pyrazole-3-acetic acid ethyl ester are promising, given the ongoing interest in pyrazole-based compounds. As research continues to uncover new biological activities and synthetic applications, this compound is likely to remain a cornerstone in pharmaceutical and chemical innovation.

In conclusion, 4,5-dihydro-5-oxo-1H-Pyrazole-3-acetic acid ethyl ester represents a fascinating subject of study due to its structural complexity and functional diversity. Its role as a key intermediate in drug synthesis underscores its importance in modern chemistry. As new research emerges, the potential applications of this compound will continue to expand, contributing to advancements in medicine and industry.